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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzonitrile

Cat. No.: B068015

An In-Depth Technical Guide to the Material Safety of 3-Fluoro-4-methylbenzonitrile

For professionals in research, development, and manufacturing, a thorough understanding of
the materials in use is paramount to ensuring both personnel safety and experimental integrity.
This guide provides a comprehensive overview of the material safety data for 3-Fluoro-4-
methylbenzonitrile (CAS No. 170572-49-3), a key intermediate in various synthetic pathways.
The following sections detail its chemical properties, associated hazards, and the necessary
protocols for its safe handling, storage, and disposal.

Section 1: Chemical Identity and Physicochemical
Properties

3-Fluoro-4-methylbenzonitrile is a substituted benzonitrile with the molecular formula
CsHeFN.[1] The presence of the nitrile group, a fluorine atom, and a methyl group on the
benzene ring influences its reactivity and physical properties. It is typically encountered as a
white to light yellow or off-white to beige crystalline solid.[2][3] A comprehensive understanding
of its physicochemical properties is the foundation for its safe handling and use in experimental
design.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylbenzonitrile
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Property Value Source(s)
CAS Number 170572-49-3 [1][4]
Molecular Formula CsHeFN [1]
Molecular Weight 135.14 g/mol [1][5]

White to light yellow crystalline
Appearance _ [2][3]
powder/solid

Melting Point 47-51 °C
Boiling Point ~204 °C [2]
Flash Point ~83 °C - 90.3 °C (closed cup) [2][6]

" Good solubility in common
Solubility . [2]
organic solvents

These properties indicate that 3-Fluoro-4-methylbenzonitrile is a stable solid at room
temperature but requires careful handling to avoid dust formation.[4][7] Its flash point suggests
a degree of flammability, necessitating the avoidance of ignition sources during handling.[2][6]

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Fluoro-4-methylbenzonitrile is classified with a primary hazard of causing serious
eye damage.[1][8] Some sources also indicate potential harm if swallowed, in contact with skin,
or inhaled.[5]

Table 2: GHS Hazard Classification for 3-Fluoro-4-methylbenzonitrile
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Hazard Hazard . .

Hazard Class Pictogram Signal Word
Category Statement

Serious Eye H318: Causes

Damage/Eye Category 1 serious eye GHSO05 Danger

Irritation damage

Acute Toxicity, H302: Harmful if _
Category 4 GHSO07 Warning

Oral swallowed

Acute Toxicity, H312: Harmful in )
Category 4 ) ] GHSO07 Warning

Dermal contact with skin

Acute Toxicity, H332: Harmful if )

) Category 4 ) GHSO07 Warning
Inhalation inhaled

Skin
) o H315: Causes )
Corrosion/Irritatio  Category 2 o GHSO07 Warning
skin irritation
n

Note: The acute toxicity and skin irritation classifications are reported by some but not all
suppliers. The most consistently reported and severe hazard is serious eye damage.

The primary hazard associated with 3-Fluoro-4-methylbenzonitrile is its potential to cause
serious eye damage.[1][8] This necessitates stringent eye protection protocols. The "Danger”
signal word underscores the severity of this hazard.[1][8]

Caption: Primary hazards of 3-Fluoro-4-methylbenzonitrile.

Section 3: Safe Handling and Storage Protocols

Adherence to rigorous handling and storage protocols is essential to mitigate the risks
associated with 3-Fluoro-4-methylbenzonitrile.

Handling Protocol:

o Work Area Preparation: Always handle this chemical in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[4][5]
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Personal Protective Equipment (PPE): Before handling, don appropriate PPE as detailed in

Section 4.

e Dispensing: When weighing or transferring the solid, avoid generating dust.[4][7] Use tools
and techniques that minimize aerosolization.

o Operational Conduct: Do not eat, drink, or smoke in the handling area.[4][5] Avoid contact
with skin, eyes, and clothing.[4][7]

» Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5] Clean the
work area and decontaminate any spills promptly.

The rationale behind these steps is the prevention of exposure through the primary routes:
inhalation of dust, skin contact, and eye contact.

Storage Protocol:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

» Incompatibilities: Store away from incompatible materials, though specific incompatibilities
are not well-documented in the provided sources. As a general precaution, avoid strong
oxidizing agents.[9]

o Labeling: Ensure all containers are clearly labeled with the chemical name and associated
hazards.

Proper storage is critical to maintaining the chemical's integrity and preventing accidental
exposure.

Section 4: Personal Protective Equipment (PPE)
Protocol

The selection of appropriate PPE is a critical control measure. The following protocol is based
on the identified hazards.
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Hazard Assessment

Primary Hazard:
Serious Eye Damage

Secondary Hazards:
Skin/Inhalation Irritation

Protects against

Prevents
Prevents

Prevents

Required PPE

Chemical Safety Goggles
(conforming to EN166 or NIOSH)

Chemical-Resistant Gloves
Lab Coat / Protective Clothing

NIOSH/MSHA approved respirator
(if dust is generated)

Click to download full resolution via product page

Caption: PPE selection workflow for 3-Fluoro-4-methylbenzonitrile.

+ Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4] Given the risk

of serious eye damage, standard safety glasses are insufficient.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Inspect gloves for integrity before use.[7]

* Respiratory Protection: If handling procedures are likely to generate dust, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][7]

* Body Protection: A standard laboratory coat should be worn.

This multi-layered approach to PPE ensures that all potential routes of exposure are

adequately addressed.

Section 5: Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.
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First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[4][7] Remove contact lenses if present and easy to do.[1][8] Seek immediate
medical attention.[4][8]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]
If skin irritation persists, consult a physician.[4] Contaminated clothing should be removed
and washed before reuse.[4][5]

 Inhalation: Move the person to fresh air.[4][7] If breathing is difficult or stops, provide artificial
respiration.[4] Seek medical attention if symptoms occur.[4]

e Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do NOT
induce vomiting.[10] Seek medical attention if symptoms occur or if you feel unwell.[4]

Spill Response Protocol:
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Caption: Spill response workflow for 3-Fluoro-4-methylbenzonitrile.
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» Personal Precautions: Ensure adequate ventilation and wear the prescribed personal
protective equipment.[5][7] Avoid breathing dust.[7]

o Containment and Clean-up: Sweep up the spilled solid and shovel it into a suitable, closed
container for disposal.[4][7] Avoid actions that create dust.[4][7]

e Environmental Precautions: Prevent the material from entering drains or waterways.[10]

Section 6: Toxicological and Ecological Information

Detailed toxicological data for 3-Fluoro-4-methylbenzonitrile is limited in the available safety
data sheets.[1]

o Acute Toxicity: While some sources classify it as harmful if swallowed, inhaled, or in contact
with the skin, specific LD50 or LC50 data are not provided.[5]

o Skin Corrosion/Irritation: May cause skin irritation.
o Serious Eye Damage/Irritation: Causes serious eye damage.[1][8]

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available in the consulted
sources.[1]

Similarly, information on the ecological effects of this compound is scarce. It is advised to
prevent its release into the environment.[5]

Section 7: Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations. It is recommended to contact a licensed professional waste disposal
service to dispose of this material.[7] Contaminated packaging should be treated as the
chemical itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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